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Compound of Interest

Compound Name: Dimethyl cyclohexylboronate

Cat. No.: B15476336

An In-Depth Technical Guide to Dimethyl
Cyclohexylboronate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dimethyl cyclohexylboronate, a
valuable reagent in organic synthesis with significant potential in medicinal chemistry and drug
development. This document details its chemical properties, synthesis, reactivity, and
applications, with a focus on its role in the formation of carbon-carbon bonds.

Core Chemical Properties

Dimethyl cyclohexylboronate, also known as cyclohexylboronic acid dimethyl ester, is an
organoboron compound that serves as a key building block in various chemical
transformations. While some of its physical properties are not widely reported in public
literature, its fundamental identifiers are well-established.

Table 1: Chemical and Physical Properties of Dimethyl Cyclohexylboronate
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Property Value Source
CAS Number 37981-94-5 [1]
Molecular Formula C8H17BO2 [1]
Molecular Weight 156.03 g/mol [1]
Boiling Point Not readily available

Density Not readily available

Refractive Index

Not readily available

Synthesis of Dimethyl Cyclohexylboronate

A specific, detailed experimental protocol for the synthesis of dimethyl cyclohexylboronate is
not readily available in peer-reviewed literature. However, a general and widely applicable
method for the synthesis of boronic esters involves the reaction of a Grignard reagent with a
trialkyl borate, followed by esterification. The synthesis of the closely related cyclohexylboronic
acid pinacol ester has been described and can be adapted for the preparation of the dimethyl
ester.[2]

Representative Synthetic Protocol

The following is a representative, two-step procedure for the synthesis of dimethyl
cyclohexylboronate, adapted from established methods for preparing similar boronic esters.

Step 1: Formation of Cyclohexylboronic Acid

 In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux
condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), place
magnesium turnings.

e Add a small crystal of iodine to activate the magnesium.

e Slowly add a solution of cyclohexyl bromide in anhydrous diethyl ether to the magnesium
turnings to initiate the Grignard reaction.
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e Once the reaction has started, add the remaining cyclohexyl bromide solution dropwise at a
rate that maintains a gentle reflux.

 After the addition is complete, stir the reaction mixture at room temperature until the
magnesium is consumed.

e Cool the Grignard solution in an ice bath and add a solution of trimethyl borate in anhydrous
diethyl ether dropwise, maintaining the temperature below 10 °C.

 After the addition, allow the mixture to warm to room temperature and stir for an additional 2-
3 hours.

e Quench the reaction by slowly adding cold dilute sulfuric acid.

o Separate the ethereal layer, and extract the aqueous layer with diethyl ether.

o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure to yield crude cyclohexylboronic acid.

Step 2: Esterification to Dimethyl Cyclohexylboronate

» Dissolve the crude cyclohexylboronic acid in methanol.

e Add a catalytic amount of a strong acid (e.g., sulfuric acid).

o Reflux the mixture for 2-4 hours.

e Remove the methanol under reduced pressure.

o Dissolve the residue in diethyl ether and wash with saturated sodium bicarbonate solution
and then with brine.

o Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced
pressure.

 Purify the resulting crude dimethyl cyclohexylboronate by vacuum distillation.
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Step 1: Grignard Reaction & Borylation

Trimethyl Borate

Cyclohexyl Bromide + Mg | 0 E20

Cyclohexylmagnesium Bromide (Grignard Reagent)

+ MeOH, H+ cat.

Acidic Workup
| cyclohexylboronic Acid (crude)
Step 2: Esterification
S——

Suzuki-Miyaura Catalytic Cycle

R-X (Organic Halide) Reductive Elimination

R2-B(OR)z (Dimethyl Cyclohexylboronate) Base Oxidative Addition

Transmetalation R:-Pd(I)L_n-X

RI-Pd(I)L_n-R2

R1-R2 (Coupled Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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